Cas no 918626-37-6 (4-Hydroxyphenyl 4-(pentadecyloxy)benzoate)

• Product Name: 4-Hydroxyphenyl 4-(pentadecyloxy)benzoate
• CAS No: 918626-37-6
• MF: C₂₈H₄₀O₄
• MW: 440.614809036255
• CID: 772799
• Update Time: 2023-08-03

4-Hydroxyphenyl 4-(pentadecyloxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(pentadecyloxy)-, 4-hydroxyphenyl ester
• (4-hydroxyphenyl) 4-pentadecoxybenzoate
• 4-HYDROXYPHENYL 4-(PENTADECYLOXY)BENZOATE
• 4-Hydroxyphenyl 4-(pentadecyloxy)benzoate

• Inchi： 1S/C28H40O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-23-31-26-19-15-24(16-20-26)28(30)32-27-21-17-25(29)18-22-27/h15-22,29H,2-14,23H2,1H3
• InChI Key： YXEDWAVRDBEVRD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OC2C=CC(=CC=2)O)=CC=1)CCCCCCCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 18
• Complexity: 450
• XLogP3: 10.3
• Topological Polar Surface Area: 55.8